Cas no 1082650-61-0 (1-(1-methylcyclohexyl)methanamine hydrochloride)

• Product Name: 1-(1-methylcyclohexyl)methanamine hydrochloride
• CAS No: 1082650-61-0
• MF: C₈H₁₈ClN
• MW: 163.68822145462
• CID: 4570552
• PubChem ID: 71755979
• Update Time: 2025-06-08

1-(1-methylcyclohexyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Methylcyclohexyl)methanamine Hydrochloride
• 1-(1-methylcyclohexyl)methanamine hydrochloride

• Inchi： 1S/C8H17N.ClH/c1-8(7-9)5-3-2-4-6-8;/h2-7,9H2,1H3;1H
• InChI Key： RVUKARCXPKBZMO-UHFFFAOYSA-N
• SMILES： C(C1(CCCCC1)C)N.Cl

1-(1-methylcyclohexyl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-(1-methylcyclohexyl)methanamine hydrochloride

1-(1-Methylcyclohexyl)methanamine Hydrochloride (CAS No. 1082650-61-0): A Comprehensive Overview

1-(1-Methylcyclohexyl)methanamine hydrochloride (CAS No. 1082650-61-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MCMH, is a derivative of cyclohexane and exhibits unique pharmacological properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of 1-(1-Methylcyclohexyl)methanamine hydrochloride consists of a cyclohexane ring with a methyl group attached to one of the carbon atoms, and an amino group attached to the adjacent carbon atom. The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for pharmaceutical formulations.

Recent studies have focused on the potential therapeutic applications of MCMH. One notable area of research is its use as an analgesic agent. Preclinical studies have shown that 1-(1-Methylcyclohexyl)methanamine hydrochloride exhibits potent analgesic effects, particularly in models of neuropathic pain. This property is attributed to its ability to modulate the activity of specific neurotransmitters and receptors involved in pain signaling pathways.

In addition to its analgesic properties, MCMH has also been investigated for its potential as an anxiolytic agent. Research has demonstrated that this compound can reduce anxiety-like behaviors in animal models, suggesting its potential for treating anxiety disorders. The mechanism underlying these effects is thought to involve the modulation of serotonin and GABAergic systems in the brain.

The safety profile of 1-(1-Methylcyclohexyl)methanamine hydrochloride has been extensively evaluated in preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal side effects. However, as with any new pharmaceutical agent, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In the context of drug development, the synthesis and purification of MCMH have been optimized to ensure high yields and purity levels. Various synthetic routes have been explored, including those involving catalytic hydrogenation and reductive amination reactions. These methods have been refined to minimize impurities and by-products, ensuring that the final product meets stringent quality standards.

The pharmacokinetic properties of 1-(1-Methylcyclohexyl)methanamine hydrochloride have also been studied in detail. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, its metabolism and excretion pathways have been characterized, providing valuable insights into its disposition in the body.

Clinical trials are currently underway to evaluate the efficacy and safety of MCMH in treating various conditions. These trials are designed to provide robust data on the compound's therapeutic potential and to identify any potential adverse effects. Preliminary results from these trials are promising, suggesting that MCMH may offer a new treatment option for patients suffering from chronic pain and anxiety disorders.

In conclusion, 1-(1-Methylcyclohexyl)methanamine hydrochloride (CAS No. 1082650-61-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development. As more data becomes available from ongoing clinical trials, it is likely that this compound will play an increasingly important role in the treatment of various medical conditions.